Cas no 1443987-60-7 ((S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid)

• Product Name: (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid
• CAS No: 1443987-60-7
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• MDL: MFCD25953546
• CID: 5564044
• Update Time: 2025-10-30

(S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid

• MDL： MFCD25953546
• Inchi： 1S/C16H22ClN3O3/c1-11(2)14(15(21)22)18-16(23)20-9-7-19(8-10-20)13-5-3-12(17)4-6-13/h3-6,11,14H,7-10H2,1-2H3,(H,18,23)(H,21,22)/t14-/m0/s1
• InChI Key： WZPHDGLGTAIHHD-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](C(C)C)NC(N1CCN(C2=CC=C(Cl)C=C2)CC1)=O

Additional information on (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid

Research Brief on (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid (CAS: 1443987-60-7)

The compound (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid (CAS: 1443987-60-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of this compound as a modulator of specific neurotransmitter receptors, particularly those involved in neurological and psychiatric disorders. The structural features of (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid, including the piperazine and chlorophenyl moieties, suggest a high affinity for serotonin and dopamine receptors, making it a promising candidate for further investigation in the treatment of conditions such as depression, anxiety, and schizophrenia.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in preclinical models of neuropathic pain. The study utilized a combination of in vitro binding assays and in vivo behavioral tests to establish the compound's mechanism of action. Results indicated that (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid acts as a selective antagonist of the 5-HT2A receptor, reducing pain sensitivity without significant side effects.

Another key area of research involves the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study revealed that the compound exhibits favorable oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. The study also identified potential metabolites, providing insights into its metabolic pathways and potential drug-drug interactions.

Ongoing research is exploring the compound's potential in oncology. Preliminary data from cell-based assays suggest that (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid may inhibit the proliferation of certain cancer cell lines by modulating intracellular signaling pathways. These findings, though preliminary, open new avenues for the development of targeted cancer therapies.

In conclusion, (S)-2-(4-(4-chlorophenyl)piperazine-1-carboxamido)-3-methylbutanoic acid represents a versatile and promising compound with applications across multiple therapeutic areas. Further research is needed to fully elucidate its mechanisms of action and to advance its development into clinical trials. The compound's unique structural and pharmacological profile positions it as a valuable candidate for future drug discovery efforts.